Cas no 2034617-36-0 (Furan-2-yl(3-(pyridin-4-yloxy)pyrrolidin-1-yl)methanone)

• Product Name: Furan-2-yl(3-(pyridin-4-yloxy)pyrrolidin-1-yl)methanone
• CAS No: 2034617-36-0
• MF: C₁₄H₁₄N₂O₃
• MW: 258.272563457489
• CID: 6484118
• PubChem ID: 92091021
• Update Time: 2025-05-22

Furan-2-yl(3-(pyridin-4-yloxy)pyrrolidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• 4-{[1-(furan-2-carbonyl)pyrrolidin-3-yl]oxy}pyridine
• furan-2-yl-(3-pyridin-4-yloxypyrrolidin-1-yl)methanone
• furan-2-yl(3-(pyridin-4-yloxy)pyrrolidin-1-yl)methanone
• F6476-5370
• 2034617-36-0
• AKOS026701228
• Furan-2-yl(3-(pyridin-4-yloxy)pyrrolidin-1-yl)methanone

• Inchi： 1S/C14H14N2O3/c17-14(13-2-1-9-18-13)16-8-5-12(10-16)19-11-3-6-15-7-4-11/h1-4,6-7,9,12H,5,8,10H2
• InChI Key： DQAPNMGINQHJJJ-UHFFFAOYSA-N
• SMILES： O(C1C=CN=CC=1)C1CN(C(C2=CC=CO2)=O)CC1

Computed Properties

• Exact Mass: 258.10044231g/mol
• Monoisotopic Mass: 258.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.6Ų

Additional information on Furan-2-yl(3-(pyridin-4-yloxy)pyrrolidin-1-yl)methanone

Comprehensive Overview of Furan-2-yl(3-(pyridin-4-yloxy)pyrrolidin-1-yl)methanone (CAS No. 2034617-36-0)

Furan-2-yl(3-(pyridin-4-yloxy)pyrrolidin-1-yl)methanone (CAS No. 2034617-36-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a furan ring linked to a pyrrolidine moiety via a methanone bridge, exhibits unique structural properties that make it a promising candidate for drug discovery and material science applications. Its molecular formula and intricate architecture contribute to its versatility in synthetic chemistry.

The pyridin-4-yloxy group in Furan-2-yl(3-(pyridin-4-yloxy)pyrrolidin-1-yl)methanone enhances its binding affinity to biological targets, making it a subject of interest in the development of kinase inhibitors and other therapeutic agents. Researchers are particularly intrigued by its potential in addressing neurodegenerative diseases and inflammatory disorders, which are among the most searched topics in medical research today. The compound’s ability to modulate specific enzymatic pathways aligns with current trends in precision medicine and targeted therapy.

From a synthetic perspective, Furan-2-yl(3-(pyridin-4-yloxy)pyrrolidin-1-yl)methanone is often synthesized via multi-step organic reactions, including amide coupling and etherification. Its purity and stability are critical for reproducible results in laboratory settings, which is why analytical techniques like HPLC and NMR spectroscopy are frequently employed for characterization. These methods ensure compliance with stringent quality standards demanded by pharmaceutical industries.

The agrochemical sector also explores Furan-2-yl(3-(pyridin-4-yloxy)pyrrolidin-1-yl)methanone due to its potential as a pesticide intermediate. With growing global emphasis on sustainable agriculture and eco-friendly pest control, this compound’s role in developing next-generation crop protection agents is under investigation. Its structural motifs are similar to those found in bioactive molecules that disrupt pest life cycles, offering an alternative to traditional chemicals.

Market dynamics for Furan-2-yl(3-(pyridin-4-yloxy)pyrrolidin-1-yl)methanone reflect its niche yet expanding applications. Suppliers and manufacturers are increasingly listing this compound in catalogs to meet the demand from academic and industrial researchers. Its CAS No. 2034617-36-0 serves as a unique identifier, facilitating procurement and regulatory compliance. The compound’s pricing and availability are influenced by factors such as raw material costs and synthetic complexity.

In summary, Furan-2-yl(3-(pyridin-4-yloxy)pyrrolidin-1-yl)methanone represents a compelling example of how tailored molecular design can address contemporary challenges in healthcare and agriculture. Its dual utility in drug development and agrochemical innovation positions it as a valuable asset for researchers and industries alike. As scientific inquiries into its mechanisms and applications deepen, this compound is poised to play a pivotal role in advancing green chemistry and therapeutic breakthroughs.